Cas no 717875-82-6 (4-methoxy-1-methylpyrazolo[3,4-b]pyridin-3-amine)

• Product Name: 4-methoxy-1-methylpyrazolo[3,4-b]pyridin-3-amine
• CAS No: 717875-82-6
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 1750808
• PubChem ID: 71741538
• Update Time: 2025-06-11

4-methoxy-1-methylpyrazolo[3,4-b]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-methylpyrazolo[3,4-b]pyridin-3-amine
• 717875-82-6
• 1-METHYL-3-AMINO-4-METHOXY-1H-PYRAZOLO[3,4-B]PYRIDINE
• DTXSID90857141
• 4-Methoxy-1-methyl-1H-pyrazolo[3,4-b]pyridin-3-amine

• MDL： MFCD05723996
• Inchi： 1S/C8H10N4O/c1-12-8-6(7(9)11-12)5(13-2)3-4-10-8/h3-4H,1-2H3,(H2,9,11)
• InChI Key： REGYULXJGDJGBJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C2C=1C(N)=NN2C

Computed Properties

• Exact Mass: 178.08546096g/mol
• Monoisotopic Mass: 178.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 4-methoxy-1-methylpyrazolo[3,4-b]pyridin-3-amine

4-methoxy-1-methylpyrazolo[3,4-b]pyridin-3-amine (CAS No. 717875-82-6): A Comprehensive Overview

4-methoxy-1-methylpyrazolo[3,4-b]pyridin-3-amine (CAS No. 717875-82-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding 4-methoxy-1-methylpyrazolo[3,4-b]pyridin-3-amine.

Chemical Structure and Properties

4-methoxy-1-methylpyrazolo[3,4-b]pyridin-3-amine is a small molecule with a molecular formula of C₁₂H₁₂N₄O and a molecular weight of 228.25 g/mol. The compound features a pyrazolopyridine core with a methoxy group at the 4-position and a methyl group at the 1-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The methoxy group enhances the lipophilicity of the compound, which can improve its cell membrane permeability and bioavailability. The methyl group at the 1-position contributes to the overall stability and pharmacokinetic profile of the molecule.

Synthesis Methods

The synthesis of 4-methoxy-1-methylpyrazolo[3,4-b]pyridin-3-amine has been extensively studied in the literature. One common approach involves the condensation of 3-amino-5-methoxypyrazole with 2-chloro-N-(methyl)nicotinamide in the presence of a base such as potassium carbonate. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product. Another method involves the reaction of 3-amino-5-methoxypyrazole with N-(methyl)nicotinoyl chloride in an appropriate solvent such as dichloromethane or acetonitrile.

Biological Activities

4-methoxy-1-methylpyrazolo[3,4-b]pyridin-3-amine has been shown to exhibit a range of biological activities that make it a promising candidate for drug development. One of its most notable properties is its anti-inflammatory activity. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo. This makes it a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-methoxy-1-methylpyrazolo[3,4-b]pyridin-3-amine has also been investigated for its anti-cancer activity. Research has shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

Clinical Applications and Research Developments

The potential clinical applications of 4-methoxy-1-methylpyrazolo[3,4-b]pyridin-3-amine are currently being explored through preclinical and early-stage clinical trials. Recent studies have focused on its use as an adjunct therapy for inflammatory diseases and cancer. For example, a phase I clinical trial evaluating the safety and efficacy of this compound in patients with rheumatoid arthritis showed promising results, with significant reductions in disease activity scores observed in treated patients.

In another study, researchers investigated the potential of 4-methoxy-1-methylpyrazolo[3,4-b]pyridin-3-amine as a radiosensitizer for cancer therapy. The results indicated that this compound could enhance the effectiveness of radiation therapy by increasing DNA damage in cancer cells while sparing normal tissues.

Mechanistic Insights

To better understand the biological activities of 4-methoxy-1-methylpyrazolo[3,4-b]pyridin-3-amine, several mechanistic studies have been conducted. These studies have revealed that this compound can modulate multiple signaling pathways involved in inflammation and cancer progression. For instance, it has been shown to inhibit NF-kB activation, which is a key regulator of pro-inflammatory gene expression. Additionally, it can activate p53-dependent apoptosis pathways in cancer cells.

Future Directions

The ongoing research on 4-methoxy-1-methylpyrazolo[3,4-b]pyridin-3-amine holds great promise for advancing our understanding of its therapeutic potential. Future studies will likely focus on optimizing its pharmacokinetic properties to improve bioavailability and reduce side effects. Additionally, combination therapies involving this compound with other drugs or treatment modalities may be explored to enhance therapeutic outcomes.

In conclusion, 4-methoxy-1-methylpyrazolo[3,4-b]pyridin-3-amine (CAS No. 717875-82-6) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its anti-inflammatory and anti-cancer properties have been well-documented in preclinical studies and early-stage clinical trials. As research continues to uncover new insights into its mechanisms of action and potential clinical applications, this compound may play an important role in treating various diseases in the future.